Cas no 866811-99-6 (8-3-(benzenesulfonyl)-6-chloroquinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane)

• Product Name: 8-3-(benzenesulfonyl)-6-chloroquinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane
• CAS No: 866811-99-6
• MF: C₂₂H₂₁ClN₂O₄S
• MW: 444.931143522263
• CID: 6020054
• PubChem ID: 5640106
• Update Time: 2025-07-09

8-3-(benzenesulfonyl)-6-chloroquinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-3-(benzenesulfonyl)-6-chloroquinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane
• 8-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]-1,4-dioxa-8-azaspiro[4.5]decane
• 1,4-Dioxa-8-azaspiro[4.5]decane, 8-[6-chloro-3-(phenylsulfonyl)-4-quinolinyl]-
• F1605-0274
• AKOS001865746
• 8-(6-chloro-3-(phenylsulfonyl)quinolin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane
• 866811-99-6
• 6-chloro-4-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-3-(phenylsulfonyl)quinoline

• Inchi： 1S/C22H21ClN2O4S/c23-16-6-7-19-18(14-16)21(25-10-8-22(9-11-25)28-12-13-29-22)20(15-24-19)30(26,27)17-4-2-1-3-5-17/h1-7,14-15H,8-13H2
• InChI Key： OSROBGCFVANLCD-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C3C4C(N=CC=3S(C3=CC=CC=C3)(=O)=O)=CC=C(Cl)C=4)CC2)OCC1

Computed Properties

• Exact Mass: 444.0910560g/mol
• Monoisotopic Mass: 444.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.1Ų

Additional information on 8-3-(benzenesulfonyl)-6-chloroquinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane

Professional Introduction to Compound with CAS No. 866811-99-6 and Product Name: 8-3-(benzenesulfonyl)-6-chloroquinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane

Compound with the CAS number 866811-99-6 and the product name 8-3-(benzenesulfonyl)-6-chloroquinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique combination of a quinoline core, a spirocyclic framework, and functional groups such as benzenesulfonyl and chloro substituents makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular architecture of 8-3-(benzenesulfonyl)-6-chloroquinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane is particularly noteworthy. The presence of a quinoline ring system is well-documented for its role in various pharmacological activities, including antimicrobial, antiviral, and anticancer properties. Quinolines have been extensively studied and have served as precursors for numerous drugs that have reached clinical use. The incorporation of a spirocyclic oxygen-nitrogen bridge enhances the compound's structural complexity, potentially influencing its pharmacokinetic profile and biological activity.

One of the most striking features of this compound is the benzenesulfonyl group at the 3-position of the quinoline ring. Sulfonyl groups are known for their ability to enhance binding affinity and metabolic stability, making them valuable in drug design. The chloro substituent at the 6-position further modulates the electronic properties of the quinoline core, influencing its reactivity and interactions with biological targets. These functional groups collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity based on molecular structure. Studies have shown that compounds with similar scaffolds to 8-3-(benzenesulfonyl)-6-chloroquinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane exhibit promising interactions with various enzymes and receptors involved in disease pathways. For instance, computational modeling has suggested that this compound may inhibit certain kinases relevant to cancer progression, although further experimental validation is necessary.

The spirocyclic nature of the compound also presents an interesting area for investigation. Spirocycles are known to exhibit unique conformational preferences and steric profiles, which can be exploited to improve drug-like properties such as solubility and bioavailability. The 1,4-dioxa bridge in this molecule introduces rigidity to the overall structure, potentially stabilizing key pharmacophoric interactions with biological targets. This feature is particularly appealing in the context of developing small-molecule inhibitors that require precise binding to their targets.

In light of these structural features, researchers have begun exploring synthetic routes to derivatives of 8-3-(benzenesulfonyl)-6-chloroquinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane that could enhance its therapeutic potential. For example, modifications to the benzenesulfonyl group might improve solubility or metabolic stability, while alterations to the quinoline core could fine-tune interactions with specific biological targets. Such derivatives could serve as valuable tools for understanding the structure/activity relationships within this class of compounds.

The potential applications of this compound extend beyond traditional therapeutic areas. Given its structural complexity and functional diversity, it may also find utility in other fields such as materials science or agrochemistry. For instance, derivatives with optimized electronic properties could be explored for use in organic electronics or as intermediates in crop protection agents.

As our understanding of molecular interactions continues to evolve, so too does our ability to design compounds with tailored properties. The case of 8-3-(benzenesulfonyl)-6-chloroquinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane exemplifies how interdisciplinary approaches—combining synthetic chemistry, computational modeling, and biological evaluation—can lead to innovative solutions in drug discovery.

In conclusion,8-3-(benzenesulfonyl)-6-chloroquinolin-4-ylyl1 , 44 - dioxa - 88 - azaspiro45decane represents a promising candidate for further exploration in medicinal chemistry . Its unique structural features , coupled with recent advances in computational biology , make it an exciting prospect for developing novel therapeutic agents . Further research into its derivatives and mechanisms of action will undoubtedly provide valuable insights into its potential applications .